3,3-dimethylcycloheptane-1-carboxylic acid
Overview
Description
3,3-Dimethylcycloheptane-1-carboxylic acid, also known as 3,3-DMCH, is an organic compound belonging to the cycloheptane family. It is a colorless liquid, soluble in water and other organic solvents. 3,3-DMCH has been studied extensively due to its interesting properties and potential applications in the fields of medicine, biochemistry, and nanotechnology.
Scientific Research Applications
3,3-dimethylcycloheptane-1-carboxylic acid has been studied extensively for its potential applications in the fields of medicine, biochemistry, and nanotechnology. In medicine, 3,3-dimethylcycloheptane-1-carboxylic acid has been used as an anti-inflammatory agent and has been shown to have anti-tumor activity. In biochemistry, 3,3-dimethylcycloheptane-1-carboxylic acid has been used as a substrate for the production of enzymes and has been used to study the structure and function of proteins. In nanotechnology, 3,3-dimethylcycloheptane-1-carboxylic acid has been used as a building block for the production of nanomaterials.
Mechanism of Action
The exact mechanism of action of 3,3-dimethylcycloheptane-1-carboxylic acid is not fully understood. However, it is believed that 3,3-dimethylcycloheptane-1-carboxylic acid acts by binding to specific receptors in the body and modulating their activity. This binding can lead to a variety of effects, including anti-inflammatory, anti-tumor, and enzyme-stimulating effects.
Biochemical and Physiological Effects
3,3-dimethylcycloheptane-1-carboxylic acid has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 3,3-dimethylcycloheptane-1-carboxylic acid can inhibit the growth of cancer cells and induce apoptosis. In vivo studies have shown that 3,3-dimethylcycloheptane-1-carboxylic acid can reduce inflammation and modulate the immune system. Additionally, 3,3-dimethylcycloheptane-1-carboxylic acid has been shown to stimulate the production of enzymes and modulate the activity of proteins.
Advantages and Limitations for Lab Experiments
The advantages of using 3,3-dimethylcycloheptane-1-carboxylic acid in laboratory experiments include its low cost, ease of synthesis, and wide range of applications. Additionally, 3,3-dimethylcycloheptane-1-carboxylic acid is generally considered to be non-toxic and has a low potential for side effects. The main limitation of 3,3-dimethylcycloheptane-1-carboxylic acid is that its exact mechanism of action is not fully understood, which can make it difficult to predict its effects in certain situations.
Future Directions
Future research on 3,3-dimethylcycloheptane-1-carboxylic acid should focus on further elucidating its mechanism of action and exploring its potential applications in medicine and biotechnology. Additionally, further research should focus on the development of new synthesis methods and the optimization of existing methods. Finally, research should also focus on the development of new techniques for the purification and characterization of 3,3-dimethylcycloheptane-1-carboxylic acid.
Synthesis Methods
3,3-dimethylcycloheptane-1-carboxylic acid can be synthesized through a variety of methods. One of the most common methods is the reaction between cyclohexanone and dimethyl sulfoxide (DMSO) in the presence of a base, such as sodium hydroxide. The resulting product is a mixture of 3,3-dimethylcycloheptane-1-carboxylic acid and dimethylcyclohexane-1-carboxylic acid (DMCH). This mixture can be further purified by distillation or chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3-dimethylcycloheptane-1-carboxylic acid can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "2-methyl-1,3-cyclohexadiene", "methyl vinyl ketone", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "magnesium", "bromine", "ethyl acetate", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 3,3-dimethylcyclohexene", "2-methyl-1,3-cyclohexadiene is reacted with methyl vinyl ketone in the presence of sodium borohydride as a reducing agent to yield 3,3-dimethylcyclohexene.", "Step 2: Bromination of 3,3-dimethylcyclohexene", "3,3-dimethylcyclohexene is reacted with bromine in the presence of acetic acid to yield 3,3-dibromocyclohexene.", "Step 3: Synthesis of 3,3-dimethylcycloheptanone", "3,3-dibromocyclohexene is reacted with magnesium in the presence of diethyl ether to yield 3,3-dimethylcycloheptanone.", "Step 4: Synthesis of 3,3-dimethylcycloheptanol", "3,3-dimethylcycloheptanone is reduced with sodium borohydride in the presence of water to yield 3,3-dimethylcycloheptanol.", "Step 5: Synthesis of 3,3-dimethylcycloheptane-1-carboxylic acid", "3,3-dimethylcycloheptanol is oxidized with sodium hydroxide and hydrochloric acid to yield 3,3-dimethylcycloheptane-1-carboxylic acid. The product is purified using sodium sulfate and ethyl acetate." ] } | |
CAS RN |
2751620-41-2 |
Molecular Formula |
C10H18O2 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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